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Compound of Interest

Compound Name: TIM-063

Cat. No.: B12406557

Essential Safety and Handling Guide for TIM-063

FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT
PROFESSIONALS

This guide provides critical safety and logistical information for the handling, use, and disposal
of TIM-063, a selective and cell-permeable CaMKK inhibitor. Adherence to these procedures is
essential to ensure a safe laboratory environment and the integrity of your research.

Personal Protective Equipment (PPE) and
Engineering Controls

Proper personal protective equipment and engineering controls are the first line of defense
against potential exposure to TIM-063. The following are mandatory when handling this
compound.
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Personal Protective
Equipment

Specification

Purpose

Eye Protection

ANSI z87.1-compliant safety

glasses or goggles.

Protects eyes from splashes or
dust.

Hand Protection

Nitrile or other appropriate

chemical-resistant gloves.

Prevents skin contact.

Body Protection

Laboratory coat.

Protects skin and clothing from

contamination.

Respiratory Protection

Use a properly fitted NIOSH-

approved respirator if

Minimizes inhalation of dust or

ventilation is inadequate or aerosols.
when handling large quantities.
Engineering Controls Specification Purpose

Minimizes accumulation of

Ventilation Work in a well-ventilated area. ) )
airborne contaminants.
Mandatory for handling the Provides localized exhaust to
Fume Hood powdered form of TIM-063 or capture and remove airborne

preparing stock solutions.

particles.

Safety Shower & Eyewash

Station

Readily accessible in the work

area.

For immediate
decontamination in case of

accidental exposure.

Operational Plan: Handling and Storage

TIM-063 is a potent biochemical so meticulous handling and storage are paramount to maintain

its stability and prevent contamination.

Receiving and Inspection:

» Upon receipt, visually inspect the container for any damage or leaks.
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 Verify that the product name and CAS number (2493978-38-2) on the label match your
order.

Storage:

o Store TIM-063 powder at -20°C for long-term stability (up to 2 years).

e For solutions in DMSO, store at -80°C for up to 6 months or at 4°C for up to 2 weeks.
e Protect from light and moisture.

Preparation of Stock Solutions:

o Equilibrate the vial of TIM-063 powder to room temperature before opening to prevent
condensation.

e Work inside a chemical fume hood.

o Add the desired volume of an appropriate solvent (e.g., DMSO) to the vial to achieve the

target concentration.
o Cap the vial tightly and vortex until the powder is completely dissolved.

Disposal Plan

All waste materials contaminated with TIM-063 must be disposed of in accordance with local,
state, and federal regulations for chemical waste.

Waste Type Disposal Procedure

Dispose of as hazardous chemical waste. Do
Unused TIM-063 Powder ) ]
not discard in regular trash.

_ _ , Place in a designated, sealed hazardous waste
Contaminated Labware (e.g., pipette tips, tubes) ai
container.

o ) Collect in a clearly labeled, sealed, and
Liquid Waste (e.g., unused solutions) ) ) )
chemical-resistant waste container.
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Experimental Protocols

The following are generalized protocols for common experiments involving TIM-063.
Researchers should adapt these based on their specific experimental needs and cell systems.

Inhibition of CaMKK Activity in Cultured Cells

This protocol describes a general method for treating cultured cells with TIM-063 to inhibit
CaMKK activity.

o Cell Culture: Plate cells at the desired density in a suitable culture vessel and allow them to
adhere overnight.

e Preparation of Working Solution: Dilute the TIM-063 stock solution in cell culture medium to
the desired final concentration. It is recommended to perform a dose-response experiment to
determine the optimal concentration for your cell type.

o Cell Treatment: Remove the existing culture medium from the cells and replace it with the
medium containing TIM-063.

 Incubation: Incubate the cells for the desired period. Incubation times may vary depending
on the specific experimental goals.

» Downstream Analysis: Following incubation, lyse the cells and proceed with downstream
analyses such as Western blotting to assess the phosphorylation status of CaMKK targets
(e.g., CaMKI, CaMKIV, AMPKa).

Kinase Inhibition Assay

This protocol outlines a general in vitro kinase assay to measure the inhibitory effect of TIM-
063 on CaMKK activity.

o Reaction Mixture Preparation: In a microcentrifuge tube, prepare a reaction mixture
containing the kinase buffer, the CaMKK enzyme, and the substrate protein.

» Addition of TIM-063: Add varying concentrations of TIM-063 to the reaction mixtures. Include
a control with no inhibitor.
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« Initiation of Reaction: Start the kinase reaction by adding ATP (often radiolabeled, e.qg., [y-
32P]ATP).

 Incubation: Incubate the reaction at the optimal temperature (e.g., 30°C) for a specific
duration.

» Termination of Reaction: Stop the reaction by adding a stop solution (e.g., SDS-PAGE
loading buffer).

e Analysis: Analyze the phosphorylation of the substrate by methods such as autoradiography
or immunoblotting.

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of TIM-063 and a typical
experimental workflow.
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TIM-063 Mechanism of Action
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Caption: Competitive inhibition of CaMKK by TIM-063.
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General Experimental Workflow with TIM-063
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Caption: A typical workflow for cell-based experiments using TIM-063.
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 To cite this document: BenchChem. [Personal protective equipment for handling TIM-063].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12406557#personal-protective-equipment-for-
handling-tim-063]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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